Cas no 105465-44-9 (Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]hexyl]-)

• Product Name: Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]hexyl]-
• CAS No: 105465-44-9
• MF: C₁₇H₂₇NO₂S
• MW: 309.466783761978
• CID: 1153910
• Update Time: 2024-07-27

Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]hexyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]hexyl]-
• 1-(2-tosylhexyl)pyrrolidine

• Inchi： 1S/C17H27NO2S/c1-3-4-7-17(14-18-12-5-6-13-18)21(19,20)16-10-8-15(2)9-11-16/h8-11,17H,3-7,12-14H2,1-2H3
• InChI Key： RBGURPJRCUZHEL-UHFFFAOYSA-N
• SMILES： N1(CC(S(C2=CC=C(C)C=C2)(=O)=O)CCCC)CCCC1

Computed Properties

• Exact Mass: 309.17641

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±45.0 °C(Predicted)
• PSA: 37.38
• pka: 9.31±0.20(Predicted)